Cas no 340034-27-7 (2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide
• CAS No: 340034-27-7
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• MDL: MFCD00465650
• CID: 5155988
• Update Time: 2025-07-21

2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide

• MDL： MFCD00465650
• Inchi： 1S/C8H7F3N2O/c1-5-3-2-4-12-6(5)13-7(14)8(9,10)11/h2-4H,1H3,(H,12,13,14)
• InChI Key： CNWFEAZQLVGXJU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=C1C)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide

Research Briefing on 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide (CAS: 340034-27-7): Recent Advances and Applications

2,2,2-Trifluoro-N-(3-methylpyridin-2-yl)acetamide (CAS: 340034-27-7) is a fluorinated acetamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing synthesizes the latest findings on this compound, highlighting its applications, mechanisms of action, and future research directions.

One of the most notable applications of 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide is its role as a precursor in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are critical for treating myeloproliferative disorders. The trifluoroacetamide moiety was found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug design. Additionally, the compound's pyridine ring facilitates interactions with key amino acid residues in the kinase active site, further optimizing inhibitory activity.

Beyond its role in kinase inhibition, recent research has also investigated the antimicrobial potential of 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing threat of antimicrobial resistance.

In addition to its biological activities, advancements in the synthetic methodology of 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide have been reported. A recent publication in Organic Process Research & Development (2024) described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new protocol employs catalytic trifluoroacetylation under mild conditions, minimizing the use of hazardous reagents and enabling large-scale production for preclinical studies. This development is expected to accelerate the compound's adoption in industrial and academic research settings.

Looking ahead, the versatility of 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide continues to inspire innovative applications. Ongoing research is exploring its use in targeted drug delivery systems, where its fluorinated structure may enhance tissue penetration and bioavailability. Furthermore, computational studies are underway to predict its interactions with other therapeutic targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These efforts underscore the compound's potential to contribute to multiple areas of drug discovery and development.

In conclusion, 2,2,2-trifluoro-N-(3-methylpyridin-2-yl)acetamide (CAS: 340034-27-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with recent synthetic advancements, position it as a valuable tool for addressing unmet medical needs. Future studies will likely expand its utility further, solidifying its role in the next generation of therapeutic agents.